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Introduction

In the landscape of pharmaceutical and materials science research, the precise
characterization of molecular structures is a cornerstone of innovation. 1-Butyl-3,3-
dimethylurea, with the molecular formula C7H1eN20 and a molecular weight of 144.22 g/mol ,
represents a class of substituted ureas that are of significant interest in drug development and
as chemical intermediates.[1] A comprehensive understanding of its spectroscopic signature is
paramount for its synthesis, identification, and quality control. This in-depth technical guide
provides a predictive analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) data for 1-Butyl-3,3-dimethylurea, grounded in established
spectroscopic principles and data from analogous molecular structures. The methodologies
and interpretations presented herein are designed to equip researchers, scientists, and drug
development professionals with the necessary tools for the confident characterization of this
compound.

Molecular Structure and Spectroscopic Overview
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The structure of 1-Butyl-3,3-dimethylurea features a central urea carbonyl group, an n-butyl
group attached to one nitrogen, and two methyl groups on the other nitrogen. This asymmetry
is a key determinant of its spectroscopic properties.

Molecular Structure of 1-Butyl-3,3-dimethylurea

Caption: Ball-and-stick model of 1-Butyl-3,3-dimethylurea.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for elucidating the carbon-
hydrogen framework of a molecule. For 1-Butyl-3,3-dimethylurea, both *H and 3C NMR will
provide distinct and interpretable signals.

Predicted *H NMR Spectrum

The proton NMR spectrum is expected to show signals corresponding to the distinct proton
environments in the molecule. The chemical shifts are influenced by the electronegativity of the
neighboring atoms, with protons closer to the urea moiety appearing more downfield.

Predicted Chemical

Proton Assignment _ Multiplicity Integration
Shift (8, ppm)
N-H 55-6.5 Broad Singlet 1H
-CH:- (adjacent to N) 3.0-3.2 Triplet 2H
-CHz- 14-1.6 Sextet 2H
-CH2- 12-14 Sextet 2H
-CHs (butyl group) 0.8-1.0 Triplet 3H
N-(CHs)2 28-3.0 Singlet 6H

Causality of Predictions: The N-H proton's chemical shift is highly variable and dependent on
solvent and concentration; however, in a non-protic solvent like CDClIs, it is expected to be a

broad singlet in the 5.5-6.5 ppm range due to quadrupole broadening and potential hydrogen
bonding. The methylene group adjacent to the nitrogen is deshielded and appears as a triplet
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around 3.0-3.2 ppm. The subsequent methylene groups of the butyl chain will appear
progressively upfield. The terminal methyl group of the butyl chain will be the most shielded,
appearing as a triplet around 0.8-1.0 ppm. The two methyl groups on the other nitrogen are
chemically equivalent and will give a sharp singlet at approximately 2.8-3.0 ppm.

Predicted **C NMR Spectrum

The proton-decoupled 2C NMR spectrum will display a single peak for each unique carbon

atom.

Carbon Assignment Predicted Chemical Shift (o, ppm)
C=0 158 - 162

-CH:z- (adjacent to N) 39-42

-CHa- 31-34

-CHa- 19 - 22

-CHs (butyl group) 13-15

N-(CH3)2 36 -39

Causality of Predictions: The carbonyl carbon of the urea is the most deshielded, appearing
significantly downfield in the 158-162 ppm region. The carbons of the butyl chain will show a
predictable pattern, with the carbon attached to the nitrogen being the most downfield of the
aliphatic carbons. The two N-methyl carbons are equivalent and are expected to resonate in
the 36-39 ppm range.

Experimental Protocol for NMR Spectroscopy

A general procedure for acquiring high-quality NMR spectra is as follows:[2][3]

o Sample Preparation: Dissolve approximately 5-10 mg of 1-Butyl-3,3-dimethylurea in 0.6-
0.7 mL of a deuterated solvent (e.g., CDCls, DMSO-de). Add a small amount of an internal
standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.
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e Instrument Setup: Place the NMR tube in the spectrometer. The instrument's magnetic field
should be shimmed to achieve homogeneity.

e Acquisition of tH NMR Spectrum: Acquire the spectrum using a standard pulse sequence.
Typical parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

e Acquisition of 13C NMR Spectrum: Acquire the spectrum using a proton-decoupled pulse
sequence to simplify the spectrum to single lines for each carbon. A longer relaxation delay
(2-5 seconds) may be necessary for the quaternary carbonyl carbon to be observed with a
good signal-to-noise ratio.

o Data Processing: The acquired free induction decay (FID) is Fourier transformed, phased,
and baseline corrected to yield the final spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a
molecule by measuring the absorption of infrared radiation at specific frequencies
corresponding to the vibrations of chemical bonds.

Predicted IR Absorption Bands

The IR spectrum of 1-Butyl-3,3-dimethylurea will be characterized by the presence of strong
absorptions corresponding to the N-H and C=0 bonds of the urea moiety, as well as C-H and
C-N stretching and bending vibrations.[4][5][6]

Predicted Frequency Range

Vibrational Mode Intensity
(cm=)

N-H Stretch 3300 - 3400 Medium

C-H Stretch (aliphatic) 2850 - 2960 Strong

C=0 Stretch (urea, Amide 1) 1630 - 1660 Strong

N-H Bend (Amide II) 1550 - 1580 Medium

C-N Stretch 1200 - 1350 Medium-Strong
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Causality of Predictions: The N-H stretching vibration is expected in the 3300-3400 cm™1
region. The strong absorption in the 1630-1660 cm~1! range is characteristic of the urea
carbonyl (Amide | band). The N-H bending (Amide Il) vibration is anticipated around 1550-1580
cm~1. The aliphatic C-H stretching vibrations of the butyl and methyl groups will appear as
strong bands in the 2850-2960 cm~1 region. The C-N stretching vibrations will be present in the
fingerprint region.

Experimental Protocol for Attenuated Total Reflectance
(ATR)-FTIR Spectroscopy

ATR-FTIR is a convenient technique for obtaining IR spectra of solid and liquid samples with
minimal preparation.[7][8][9]

Background Spectrum: Record a background spectrum of the clean ATR crystal. This will be
subtracted from the sample spectrum.

o Sample Application: Place a small amount of liquid or solid 1-Butyl-3,3-dimethylurea
directly onto the ATR crystal. If the sample is a solid, apply pressure using the built-in press
to ensure good contact with the crystal.

e Sample Spectrum Acquisition: Collect the IR spectrum of the sample. Typically, 16-32 scans
are co-added to improve the signal-to-noise ratio.

o Data Processing: The instrument software automatically subtracts the background spectrum
from the sample spectrum to produce the final absorbance or transmittance spectrum.

o Cleaning: Clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a
soft tissue.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the
molecular weight and fragmentation pattern of a molecule. Electron lonization (EIl) is a common
method for the analysis of small, volatile organic compounds.[10][11][12][13]

Predicted Mass Spectrum Fragmentation
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Upon electron ionization, 1-Butyl-3,3-dimethylurea (MW = 144.22) is expected to form a
molecular ion (M*") at m/z 144. The fragmentation pattern will be dominated by cleavages at
the bonds adjacent to the nitrogen atoms and the carbonyl group. A characteristic
fragmentation for N-alkyl ureas is the cleavage of the C-N bond, leading to the elimination of an
isocyanate moiety.[14][15][16]

m/z Value Proposed Fragment lon Neutral Loss
144 [C7H16N20]*" (Molecular lon)

129 [M - CHs]* CHs’

101 [M - C3H7]* CsH7'

88 [CaH10N20]* CaHs

72 [(CH3)2NCOJ* CaHoN

58 [CsHsN]* (CHs3)2NCO
44 [(CH3)2N]* C4HsNCO

Predicted Mass Spectrometry Fragmentation Pathway of 1-Butyl-3,3-dimethylurea

[M - CH3]*
m/z =129
- CHs’

[M - CsH7]*

- CsH7
[ [C7H16N20]* m/z = 101 ]

m/z = 144 - CaHoN

m‘ [(CHs)2NCOJ* -Cco [(CH3)2N]*
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[CsHaN]*
m/z = 58
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Caption: Proposed major fragmentation pathways for 1-Butyl-3,3-dimethylurea under electron
ionization.

Experimental Protocol for Electron lonization Mass
Spectrometry (EI-MS)

A standard procedure for EI-MS analysis is as follows:[10][12][13]

o Sample Introduction: Introduce a small amount of the volatile sample into the ion source of
the mass spectrometer, often via a heated probe or through a gas chromatograph (GC-MS).
The sample is vaporized in a high vacuum environment.

 lonization: The gaseous molecules are bombarded with a beam of high-energy electrons
(typically 70 eV), causing the ejection of an electron from the molecule to form a radical
cation (the molecular ion).

o Fragmentation: The high internal energy of the molecular ion leads to its fragmentation into
smaller, charged fragments and neutral species.

e Mass Analysis: The positively charged ions are accelerated and separated based on their
mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

» Detection: The separated ions are detected, and their abundance is recorded as a function of
their m/z, generating the mass spectrum.

Conclusion

This technical guide provides a detailed, predictive overview of the NMR, IR, and MS
spectroscopic data for 1-Butyl-3,3-dimethylurea. By leveraging established principles and
data from analogous compounds, this document serves as a valuable resource for the
identification and characterization of this molecule. The included experimental protocols offer a
framework for obtaining high-quality data. As with any predictive analysis, experimental
verification is the ultimate confirmation of molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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